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Compound of Interest

Compound Name: 3,4-Difluorophenylglycine

Cat. No.: B1302394 Get Quote

Technical Guide: 3,4-Difluorophenylglycine
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3,4-Difluorophenylglycine, a

fluorinated amino acid analog of significant interest in medicinal chemistry and drug

development. The incorporation of fluorine atoms into phenylglycine derivatives can profoundly

influence their physicochemical and biological properties, including metabolic stability, binding

affinity, and lipophilicity. This document details the core physicochemical properties, an

illustrative synthetic approach, and the potential role of such compounds in modulating key

signaling pathways.

Core Data
The fundamental properties of 3,4-Difluorophenylglycine are summarized below, providing

essential information for its handling, characterization, and application in research settings.
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Parameter Value Reference

CAS Number 225641-94-1 [1][2][3]

Molecular Formula C₈H₇F₂NO₂ [1][2][3]

Molecular Weight 187.15 g/mol [1][2]

IUPAC Name
2-amino-2-(3,4-

difluorophenyl)acetic acid
[1]

Illustrative Synthetic Protocol
While a specific detailed protocol for the synthesis of 3,4-Difluorophenylglycine was not

found in the immediate literature, a common method for the synthesis of structurally similar

amino acids, such as other isomers of difluorophenylglycine, is the Strecker synthesis or

variations thereof. The following protocol is a representative example adapted for the synthesis

of phenylglycine derivatives.[4]

Reaction: Strecker Synthesis of Phenylglycine Analogs

Materials:

3,4-Difluorobenzaldehyde

Ammonium chloride (NH₄Cl)

Sodium cyanide (NaCN)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether

Water

Procedure:
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Formation of the α-aminonitrile:

In a well-ventilated fume hood, dissolve 3,4-Difluorobenzaldehyde in a suitable solvent

such as methanol.

Add an aqueous solution of sodium cyanide, followed by an aqueous solution of

ammonium chloride.

Stir the mixture at room temperature for several hours to overnight. The reaction progress

can be monitored by thin-layer chromatography (TLC).

The intermediate α-aminonitrile is formed in this step.

Hydrolysis of the α-aminonitrile:

Once the formation of the aminonitrile is complete, carefully add a strong acid, such as

concentrated hydrochloric acid.

Heat the reaction mixture to reflux for several hours to hydrolyze the nitrile group to a

carboxylic acid.

After cooling, the reaction mixture will contain the hydrochloride salt of 3,4-
Difluorophenylglycine.

Isolation and Purification:

Neutralize the acidic solution with a base, such as sodium hydroxide, to the isoelectric

point of the amino acid to precipitate the product.

Collect the solid product by filtration and wash with cold water.

The crude product can be further purified by recrystallization from a suitable solvent

system, such as water/ethanol.

Experimental and Logical Workflows
The following diagrams illustrate the general workflow for the synthesis of phenylglycine

derivatives and a conceptual model of their potential role in signaling pathways.
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Synthetic Workflow

Start: 3,4-Difluorobenzaldehyde

React with NaCN and NH4Cl

Intermediate: α-aminonitrile

Acid Hydrolysis (HCl)

Product: 3,4-Difluorophenylglycine HCl Salt

Neutralization (NaOH)

Purified 3,4-Difluorophenylglycine
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Conceptual Kinase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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